Cas no 1665288-66-3 (6-Fluorobenzo[d]thiazol-4-ol)

• Product Name: 6-Fluorobenzo[d]thiazol-4-ol
• CAS No: 1665288-66-3
• MF: C₇H₄FNOS
• MW: 169.176163673401
• CID: 3164277
• Update Time: 2025-07-25

6-Fluorobenzo[d]thiazol-4-ol Chemical and Physical Properties

Names and Identifiers

• 6-Fluorobenzo[d]thiazol-4-ol

• Inchi： 1S/C7H4FNOS/c8-4-1-5(10)7-6(2-4)11-3-9-7/h1-3,10H
• InChI Key： AVCRXULQWFNUSK-UHFFFAOYSA-N
• SMILES： S1C=NC2C(=CC(=CC1=2)F)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 6-Fluorobenzo[d]thiazol-4-ol

Professional Introduction to Compound with CAS No. 1665288-66-3 and Product Name: 6-Fluorobenzo[d]thiazol-4-ol

The compound with the CAS number 1665288-66-3 and the product name 6-Fluorobenzo[d]thiazol-4-ol represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound, featuring a fluorobenzothiazole core, has garnered considerable attention due to its unique structural and functional properties. The presence of a fluorine atom at the sixth position of the benzene ring introduces electronic and steric effects that can modulate the compound's biological activity, making it a promising candidate for further exploration in drug discovery.

Recent studies have highlighted the potential of 6-Fluorobenzo[d]thiazol-4-ol as a scaffold for developing novel therapeutic agents. Its molecular structure combines the aromaticity of the benzene ring with the electron-withdrawing nature of the thiazole ring, creating a versatile platform for chemical modifications. The fluorine substituent, in particular, has been shown to enhance binding affinity and metabolic stability, which are critical factors in drug design. This compound's ability to interact with biological targets in a specific manner makes it an attractive candidate for further investigation.

In the realm of medicinal chemistry, 6-Fluorobenzo[d]thiazol-4-ol has been studied for its potential applications in treating various diseases. The benzothiazole moiety is known for its antimicrobial, anti-inflammatory, and antiviral properties, while the fluorine atom can further enhance these effects. Current research is focusing on understanding how structural modifications can optimize its pharmacokinetic profile and therapeutic efficacy. For instance, derivatives of this compound have shown promise in preclinical studies as inhibitors of certain enzymes involved in cancer progression.

The synthesis of 6-Fluorobenzo[d]thiazol-4-ol involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and fluorination techniques, have been employed to achieve high yields and purity. These synthetic strategies not only highlight the compound's complexity but also demonstrate the growing sophistication in pharmaceutical manufacturing processes. The ability to produce this compound reliably is crucial for advancing its applications in drug development.

One of the most compelling aspects of 6-Fluorobenzo[d]thiazol-4-ol is its potential as a lead compound for drug discovery. By leveraging computational chemistry and high-throughput screening techniques, researchers can rapidly identify analogs with enhanced biological activity. The fluorine atom's role in modulating electronic properties allows for fine-tuning of interactions with biological targets, such as enzymes and receptors. This flexibility makes it an invaluable tool for designing molecules with tailored therapeutic effects.

The pharmacological profile of 6-Fluorobenzo[d]thiazol-4-ol is still under extensive investigation. Initial studies suggest that it may exhibit inhibitory effects on certain kinases and other enzymes implicated in diseases like cancer and inflammatory disorders. The compound's ability to cross the blood-brain barrier has also raised interest in its potential applications for treating neurological conditions. Further preclinical studies are needed to fully elucidate its mechanism of action and therapeutic potential.

From a chemical biology perspective, 6-Fluorobenzo[d]thiazol-4-ol offers insights into how structural features influence biological activity. The combination of aromaticity, heterocyclic rings, and halogen substituents creates a complex interplay of electronic effects that can be exploited for drug design. Understanding these relationships is crucial for developing new strategies to combat resistant pathogens and chronic diseases. The study of this compound contributes to our broader understanding of molecular recognition processes in biology.

The future directions for research on 6-Fluorobenzo[d]thiazol-4-ol include exploring its role in drug development pipelines and optimizing its pharmacological properties. Collaborative efforts between chemists, biologists, and pharmacologists are essential to translate laboratory findings into clinical applications. Advances in synthetic chemistry and computational modeling will continue to drive innovation in this area, ensuring that compounds like 6-Fluorobenzo[d]thiazol-4-ol reach their full potential as therapeutic agents.

In conclusion, 6-Fluorobenzo[d]thiazol-4-ol (CAS No. 1665288-66-3) represents a significant advancement in pharmaceutical chemistry with broad implications for drug discovery and development. Its unique structural features and promising biological activities make it a valuable compound for further exploration. As research progresses, we can expect new insights into its therapeutic potential and innovative applications that will benefit patients worldwide.